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Compound of Interest

Ethyl 2-(benzylamino)-5-
Compound Name:
bromonicotinate

Cat. No. B1388417

This guide provides immediate safety, handling, and disposal protocols for Ethyl 2-
(benzylamino)-5-bromonicotinate, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure a safe laboratory environment.

Chemical Identifier and Hazard Information:

Property Value

IUPAC Name ethyl 2-(benzylamino)-5-bromopyridine-3-
carboxylate[1]

CAS Number 1186404-92-1[1][2]

Molecular Formula C15H15BrN202[1][2]

Molecular Weight 335.20 g/mol [1][2]

Causes skin irritation, Causes serious eye
Hazard Statements

irritation, May cause respiratory irritation.

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1388417?utm_src=pdf-interest
https://www.benchchem.com/product/b1388417?utm_src=pdf-body
https://www.benchchem.com/product/b1388417?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/45588352
https://pubchem.ncbi.nlm.nih.gov/compound/45588352
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB42482941.htm
https://pubchem.ncbi.nlm.nih.gov/compound/45588352
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB42482941.htm
https://pubchem.ncbi.nlm.nih.gov/compound/45588352
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB42482941.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1388417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

To minimize exposure and ensure personal safety, the following personal protective equipment
is mandatory when handling Ethyl 2-(benzylamino)-5-bromonicotinate.

PPE Category Specification Rationale

Chemical-resistant gloves )
) o To prevent skin contact, as the
Hand Protection (e.g., Nitrile rubber). Inspect ) o
substance is a skin irritant.
gloves before use.

Safety glasses with side-
] shields or goggles. A face To protect against eye irritation
Eye and Face Protection ) )
shield may be required for from dust or splashes.

splash hazards.

) ) To prevent contamination of
Skin and Body Protection Laboratory coat. ]
personal clothing.

Use in a well-ventilated area. If

) ) dust is generated, a NIOSH- To avoid inhalation, which may
Respiratory Protection ) ) o
approved respirator may be cause respiratory irritation.
necessary.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of this compound. The following workflow
outlines the necessary steps from preparation to cleanup.
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. )

Don appropriate PPE

. )

Use fume hood or ventilated enclosure

After experiment completion

. )

Segregate waste

Click to download full resolution via product page
Safe handling workflow for Ethyl 2-(benzylamino)-5-bromonicotinate.

Experimental Protocol:

e Preparation: Before handling the compound, ensure that the designated work area, typically
a fume hood, is clean and uncluttered. Assemble all necessary equipment and reagents. Put
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on all required personal protective equipment.

e Handling: Conduct all manipulations of Ethyl 2-(benzylamino)-5-bromonicotinate within a
certified chemical fume hood or other suitable ventilated enclosure to minimize inhalation
exposure. Avoid the formation of dust and aerosols.

» Weighing: When weighing the solid compound, use a balance inside the fume hood or a
ventilated balance enclosure.

o Dissolving: If the experimental procedure requires dissolving the compound, add the solvent
to the solid slowly to avoid splashing.

o Reaction Setup: Ensure all glassware is properly clamped and the reaction setup is secure.

o Cleanup and Decontamination: After the procedure, decontaminate all surfaces and
equipment with an appropriate solvent. Wash hands thoroughly with soap and water.

o Storage: Store Ethyl 2-(benzylamino)-5-bromonicotinate in a tightly closed container in a
cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing
agents.[3]

Disposal Plan

Proper disposal of chemical waste is critical to environmental and personal safety.

o Waste Collection: Collect all waste materials containing Ethyl 2-(benzylamino)-5-
bromonicotinate in a designated, properly labeled, and sealed container. This includes any
contaminated consumables such as gloves, paper towels, and pipette tips.

» Waste Segregation: Do not mix this waste with other waste streams unless explicitly
permitted by your institution's waste management guidelines.

» Disposal Procedure: Dispose of the chemical waste through a licensed professional waste
disposal service.[3] Follow all local, state, and federal regulations for hazardous waste
disposal. Do not dispose of down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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